Cas no 2680854-79-7 (7-Fluoro-2-[(prop-2-en-1-yloxy)carbonyl]-1,2,3,4-tetrahydroisoquinoline-6-carboxylic acid)

• Product Name: 7-Fluoro-2-[(prop-2-en-1-yloxy)carbonyl]-1,2,3,4-tetrahydroisoquinoline-6-carboxylic acid
• CAS No: 2680854-79-7
• MF: C₁₄H₁₄FNO₄
• MW: 279.263667583466
• CID: 6465953
• PubChem ID: 165911419
• Update Time: 2025-10-30

7-Fluoro-2-[(prop-2-en-1-yloxy)carbonyl]-1,2,3,4-tetrahydroisoquinoline-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680854-79-7
• EN300-28285602
• 7-fluoro-2-[(prop-2-en-1-yloxy)carbonyl]-1,2,3,4-tetrahydroisoquinoline-6-carboxylic acid
• 7-Fluoro-2-[(prop-2-en-1-yloxy)carbonyl]-1,2,3,4-tetrahydroisoquinoline-6-carboxylic acid

• Inchi： 1S/C14H14FNO4/c1-2-5-20-14(19)16-4-3-9-6-11(13(17)18)12(15)7-10(9)8-16/h2,6-7H,1,3-5,8H2,(H,17,18)
• InChI Key： KYPRQBUVWDBGTQ-UHFFFAOYSA-N
• SMILES： FC1C(C(=O)O)=CC2=C(C=1)CN(C(=O)OCC=C)CC2

Computed Properties

• Exact Mass: 279.09068609g/mol
• Monoisotopic Mass: 279.09068609g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 66.8Ų

Additional information on 7-Fluoro-2-[(prop-2-en-1-yloxy)carbonyl]-1,2,3,4-tetrahydroisoquinoline-6-carboxylic acid

Research Briefing on 7-Fluoro-2-[(prop-2-en-1-yloxy)carbonyl]-1,2,3,4-tetrahydroisoquinoline-6-carboxylic acid (CAS: 2680854-79-7)

The compound 7-Fluoro-2-[(prop-2-en-1-yloxy)carbonyl]-1,2,3,4-tetrahydroisoquinoline-6-carboxylic acid (CAS: 2680854-79-7) has recently gained attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the significance of this tetrahydroisoquinoline derivative as a versatile intermediate in the synthesis of bioactive molecules. Its unique structural features, including the fluoro substituent and the allyloxycarbonyl group, make it a valuable scaffold for designing novel pharmacophores. Researchers have explored its utility in the development of enzyme inhibitors, receptor modulators, and other therapeutic agents targeting various diseases.

A key area of investigation has been the compound's role in the synthesis of protease inhibitors. Preliminary in vitro studies suggest that derivatives of 7-Fluoro-2-[(prop-2-en-1-yloxy)carbonyl]-1,2,3,4-tetrahydroisoquinoline-6-carboxylic acid exhibit promising inhibitory activity against certain serine proteases, which are implicated in inflammatory and neurodegenerative disorders. The presence of the fluoro group appears to enhance binding affinity, while the allyloxycarbonyl moiety provides a handle for further structural modifications.

Another notable application of this compound is in the field of positron emission tomography (PET) tracer development. Researchers have utilized the fluorine atom as a potential site for radiofluorination, enabling the creation of molecular imaging probes for studying biological processes in vivo. This approach has shown particular promise in oncology research, where such tracers could help visualize tumor metabolism and receptor expression.

The synthetic accessibility of 7-Fluoro-2-[(prop-2-en-1-yloxy)carbonyl]-1,2,3,4-tetrahydroisoquinoline-6-carboxylic acid has also been a focus of recent investigations. Several research groups have reported optimized synthetic routes that improve yield and purity while reducing environmental impact. These advancements are crucial for scaling up production and facilitating further pharmacological evaluation of this compound and its derivatives.

Looking ahead, the compound's potential as a building block for drug discovery appears substantial. Current research efforts are exploring its incorporation into larger molecular architectures targeting G protein-coupled receptors (GPCRs) and ion channels. The combination of its rigid tetrahydroisoquinoline core with the versatile functional groups offers numerous possibilities for structure-activity relationship studies in medicinal chemistry programs.

In conclusion, 7-Fluoro-2-[(prop-2-en-1-yloxy)carbonyl]-1,2,3,4-tetrahydroisoquinoline-6-carboxylic acid represents an important chemical entity with diverse applications in pharmaceutical research. Its continued investigation is likely to yield valuable insights for drug development across multiple therapeutic areas. Future studies should focus on elucidating its precise mechanisms of action and optimizing its pharmacological properties for clinical translation.